Cas no 681260-54-8 (4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine)

4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chlorine at the 4-position and a 4-chlorophenyl group at the 6-position. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of chlorine atoms enhances its electrophilic character, facilitating cross-coupling reactions and nucleophilic substitutions. Its rigid aromatic system contributes to stability, while the thienopyrimidine scaffold is known for its bioactivity, particularly in kinase inhibition and antimicrobial applications. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a dry, cool environment to maintain integrity.

4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine structure

681260-54-8 structure

Product Name:4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine

CAS No:681260-54-8

MF:C₁₂H₆Cl₂N₂S

MW:281.160439014435

MDL:MFCD03407998

CID:843917

PubChem ID:2757436

Update Time:2025-10-16

4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-6-(4-CHLOROPHENYL)THIENO[3,2-D]PYRIMIDINE
- Z56347451
- 4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine, AldrichCPR
- 681260-54-8
- J-515073
- MFCD03407998
- EN300-09874
- 4-Chloro-6-(4-chlorophenyl)-thieno[3,2-d]pyrimidine
- CS-0221720
- AKOS005137411
- 3-QUINOLIN-8-YLACRYLICACID
- G76043
- 4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine
- MDL： MFCD03407998
- Inchi： 1S/C12H6Cl2N2S/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(14)16-6-15-9/h1-6H
- InChI Key： STTIYJIDEDCZOI-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=C(C3C=CC(=CC=3)Cl)S2)N=CN=1

Computed Properties

Exact Mass: 279.9628748g/mol
Monoisotopic Mass: 279.9628748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 54Å²

4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine Security Information

Hazard Category Code： 25-36
Safety Instruction： 26-45
Hazardous Material Identification：

4-Chloro-6-(4-chlorophenyl)thieno3,2-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C614413-50mg	4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8		50mg	$ 50.00	2022-06-06
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TRC	C614413-500mg	4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8		500mg	$ 320.00	2022-06-06
Fluorochem	017065-100mg	4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8		100mg	￡61.00	2022-03-01
eNovation Chemicals LLC	D618717-1g	4-CHLORO-6-(4-CHLOROPHENYL)THIENO[3,2-D]PYRIMIDINE	681260-54-8	95%	1g	$820	2024-06-05
Enamine	EN300-09874-0.05g	4-chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8	87%	0.05g	$135.0	2023-10-28
Enamine	EN300-09874-0.1g	4-chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8	87%	0.1g	$202.0	2023-10-28
Enamine	EN300-09874-0.25g	4-chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8	87%	0.25g	$289.0	2023-10-28
Enamine	EN300-09874-0.5g	4-chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8	87%	0.5g	$480.0	2023-10-28
Enamine	EN300-09874-1.0g	4-chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine	681260-54-8	87%	1g	$614.0	2023-04-29